Cas no 19166-75-7 (4-oxopiperidine-3-carbonitrile)

4-oxopiperidine-3-carbonitrile Properties

Names and Identifiers

• 3-Piperidinecarbonitrile,4-oxo-
• 3-Cyano-4-Piperidione
• 3-Cyano-4-piperidone
• 4-oxo-3-Piperidinecarbonitrile
• 4-Oxopiperidine-3-carbonitrile
• 3-Cyano-4-piperidon
• 4-OXO-NIPECOTONITRILE
• 4-Oxo-piperidin-3-carbonitril
• 4-oxo-piperidine-3-carbonitrile
• 4-Oxonipecotonitrile
• 3-Cyano-4-Piperidonehcl
• 3-Piperidinecarbonitrile, 4-oxo-
• SCHEMBL9425872
• DTXSID50396344
• FT-0600454
• MFCD00955834
• 19166-75-7
• CS-0053685
• EN300-1654861
• PB21729
• AB1358
• Q-102986
• FS-6396
• AMY33722
• AKOS006273993
• SY097064
• A813511
• DB-006416
• +Expand

• MDL： MFCD00955834
• InChIKey： OSRLEVNOSVHSQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O/c7-3-5-4-8-2-1-6(5)9/h5,8H,1-2,4H2
• SMILES： O=C1C(C#N)CNCC1

Computed Properties

• Exact Mass: 124.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.064
• Heavy Atom Count: 9
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• LogP: 0.01738
• PSA: 52.89000
• Refractive Index: 1.491
• Boiling Point: 300.8±37.0°C at 760 mmHg
• Flash Point: 135.7 °C
• Density: 1.14

4-oxopiperidine-3-carbonitrile Security Information

• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

4-oxopiperidine-3-carbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%